N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-chlorobenzamide

• IUPAC Name: 4-chloro-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)benzamide
• InChI: InChI=1S/C16H20ClNO3/c17-13-6-4-12(5-7-13)15(19)18-10-14-11-20-16(21-14)8-2-1-3-9-16/h4-7,14H,1-3,8-11H2,(H,18,19)
• InChI Key: NKRQNTUAZZQYSE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol

Description

“N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-chlorobenzamide” is a complex organic compound. It contains a 1,4-dioxaspiro[4.5]decan-2-ylmethyl group, which is a type of spiro compound where two rings share a single atom. The compound also contains a benzamide group, which is an amide derived from benzoic acid.

Scientific Research Applications

Synthetic Chemistry and Material Science Applications

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-chlorobenzamide and its derivatives serve as valuable intermediates in synthetic chemistry, enabling the development of complex molecular structures for various applications. For instance, compounds with the 1,4-dioxaspiro[4.5]decan structure have been synthesized for use in creating high-affinity ligands for receptors, showcasing their utility in developing pharmaceutical agents with specific receptor affinities (Röver et al., 2000). Additionally, these compounds are employed in the synthesis of liquid crystals, pharmaceutical intermediates, and insecticides, highlighting their versatility in material science and industrial applications (Zhang Feng-bao, 2006).

Pharmacological Applications

In the realm of pharmacology, spiro compounds like this compound are explored for their potential as therapeutic agents. For example, derivatives of 1,4-dioxaspiro[4.5]decan structures have been investigated for their antihypertensive activity, demonstrating the potential of these compounds in the development of treatments for hypertension (Caroon et al., 1981). Furthermore, these structures are utilized in the design of compounds with anticonvulsant properties, offering insights into their application in treating seizures (Farrar et al., 1993).

Anticancer and Antidiabetic Applications

Research has also been conducted on spirothiazolidines analogs, indicating their significant anticancer and antidiabetic activities. These findings underscore the potential of spiro compounds in contributing to the treatment of chronic diseases such as cancer and diabetes (Flefel et al., 2019).